Cas no 1029684-36-3 (2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

2-Chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole is a versatile boronic ester derivative, primarily employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its tetrahedral boronate moiety enhances stability under ambient conditions while retaining reactivity in palladium-catalyzed transformations. The oxanyl (tetrahydropyranyl) protecting group improves solubility in organic solvents and facilitates selective functionalization. This compound is particularly useful in constructing complex heterocyclic frameworks, such as imidazole-based pharmaceuticals or agrochemicals. Its synthetic utility lies in the balance between steric protection and reactivity, enabling efficient C-C bond formation. The chloro substituent further allows for subsequent derivatization, broadening its applicability in medicinal chemistry and materials science.
2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole structure
1029684-36-3 structure
Product Name:2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
CAS No:1029684-36-3
MF:C14H22BClN2O3
MW:312.600082874298
MDL:MFCD11100958
CID:1032091
PubChem ID:45588156
Update Time:2025-05-21

2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • 1H-Imidazole, 2-chloro-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-chloro-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
    • 2-Chloro-1-(tetrahydro-pyran-2-yl)-1H-imidazole-5-boronic acid pinacol ester
    • 1H-IMIDAZOLE,2-CHLORO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
    • 2-CHLORO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-IMIDAZOLE-5-BORONIC ACID PINACOL ESTER
    • 2-chloro-1-(tetrahydropyran-2-yl)-5-(4,4',5,5'-tetramethyl-[1,3,2]dioxaborolan-2-yl)-
    • 2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • (2-CHLORO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-IMIDAZOL-5-YL)BORONIC ACID PINACOL ESTER
    • CS-0051982
    • DTXSID10670576
    • PB26622
    • MFCD11100958
    • Z2044805879
    • SCHEMBL1485759
    • PWGDGTMRINKIRS-UHFFFAOYSA-N
    • AKOS005259368
    • AS-34788
    • 1029684-36-3
    • 2-Chloro-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • EN300-386217
    • 2-Chloro-1-(tetrahydro-py...
    • MDL: MFCD11100958
    • Inchi: 1S/C14H22BClN2O3/c1-13(2)14(3,4)21-15(20-13)10-9-17-12(16)18(10)11-7-5-6-8-19-11/h9,11H,5-8H2,1-4H3
    • InChI Key: PWGDGTMRINKIRS-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(B2OC(C)(C)C(C)(C)O2)N1C1CCCCO1

Computed Properties

  • Exact Mass: 312.14100
  • Monoisotopic Mass: 312.1412004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.51000
  • LogP: 2.53480

2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Pricemore >>

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Additional information on 2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

Research Briefing on 2-Chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS: 1029684-36-3)

The compound 2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS: 1029684-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of this compound as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex bioactive molecules. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group enhances its stability and reactivity, making it particularly useful for constructing imidazole-based scaffolds, which are prevalent in many pharmaceuticals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of novel kinase inhibitors. The study reported that the oxan-2-yl (tetrahydropyranyl) protecting group not only improves the compound's solubility but also facilitates selective functionalization at the 5-position of the imidazole ring, enabling the construction of diverse molecular architectures.

Another key development involves the application of 1029684-36-3 in the synthesis of boron-containing therapeutics. Boron's unique properties, such as its ability to form reversible covalent bonds with biological targets, have made it a focal point in drug design. Recent preclinical studies suggest that derivatives of this compound exhibit promising activity against inflammatory pathways, particularly in models of autoimmune diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 1029684-36-3 have been reported. A 2024 patent application describes an optimized route that reduces the use of hazardous reagents while maintaining high yields (>85%). This innovation addresses one of the major challenges in the industrial application of this compound.

Looking forward, researchers are exploring the potential of 2-chloro-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between target proteins and E3 ubiquitin ligases makes it particularly valuable in this emerging therapeutic modality. Preliminary data presented at the 2024 ACS National Meeting showed enhanced degradation efficiency when this compound was incorporated into PROTAC designs targeting estrogen receptors.

In conclusion, 1029684-36-3 represents a multifaceted tool in modern medicinal chemistry, with applications ranging from traditional small molecule drug discovery to cutting-edge targeted protein degradation technologies. Its continued exploration will likely yield significant contributions to the development of novel therapeutics across multiple disease areas.

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